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Cat. No.: B15254224 Get Quote

Introduction

Glycerol monooleate (GMO), also known as monoolein, is an amphiphilic lipid composed of a

glycerol backbone and an oleic acid chain. This biocompatible and biodegradable excipient has

garnered significant attention in pharmaceutical sciences for its versatile role in topical and

transdermal drug delivery systems.[1] Its ability to self-assemble into various lyotropic liquid

crystalline phases, such as cubic and hexagonal phases, makes it a valuable component for

formulating advanced drug delivery vehicles.[2][3] Furthermore, GMO is recognized for its

capacity to enhance the penetration of active pharmaceutical ingredients (APIs) through the

skin's formidable barrier, the stratum corneum.[4][5] The U.S. Food and Drug Administration

(FDA) has granted GMO the "generally recognized as safe" (GRAS) status, underscoring its

favorable safety profile for use in pharmaceutical and cosmetic products.[1]

Applications in Topical and Transdermal Formulations

Glycerol monooleate's unique physicochemical properties allow for its incorporation into a wide

array of topical and transdermal formulations:

Penetration Enhancer: GMO is widely utilized as a chemical penetration enhancer.[4] It has

been shown to increase the skin permeation of both lipophilic and hydrophilic drugs by

fluidizing the lipids in the stratum corneum.[4][5]

Microemulsions and Nanoemulsions: As a surfactant or co-surfactant, GMO is instrumental

in forming stable microemulsions and nanoemulsions.[6] These systems are transparent,
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thermodynamically stable colloidal dispersions that can enhance the solubilization and skin

permeation of poorly water-soluble drugs.[6]

Liquid Crystalline Systems (Cubosomes and Hexasomes): In the presence of water, GMO

can self-assemble into highly ordered, bicontinuous cubic or hexagonal liquid crystalline

structures.[2][7] Dispersions of these phases, known as cubosomes or hexasomes, offer a

high internal surface area and can encapsulate hydrophilic, hydrophobic, and amphiphilic

drug molecules, providing sustained release and improved skin delivery.[5][8]

Gels and Creams: GMO is used as an emulsifier and stabilizer in the formulation of creams

and lotions, contributing to a smooth texture and consistent quality.[9] It also serves as a

moisturizing agent, improving skin hydration and barrier function.[9]

Mechanism of Action as a Skin Penetration
Enhancer
Glycerol monooleate enhances drug permeation across the stratum corneum primarily by

disrupting the highly organized intercellular lipid lamellae. This mechanism involves the

intercalation of GMO molecules with the extracellular lipid matrix of the skin, which leads to a

transient and reversible increase in the fluidity of the lipid bilayers.[4][5][10] This disruption

creates pathways for drug molecules to more easily diffuse through the primary barrier of the

skin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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